Cas no 106517-64-0 (5H-1,3Dioxolo4,5-findole-6-carboxylic Acid)
5H-1,3-Dioxolo[4,5-f]indole-6-carboxylic Acid is a heterocyclic compound featuring a fused dioxolo and indole scaffold with a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The dioxolo ring enhances stability, while the indole core offers reactivity for further derivatization. The carboxylic acid moiety allows for easy conjugation or modification, making it a valuable intermediate in medicinal chemistry for the development of bioactive molecules. Its well-defined chemical properties and purity ensure consistent performance in reactions such as amide coupling or esterification. Suitable for research-scale synthesis, this compound is handled under standard laboratory conditions.
106517-64-0 structure
Product Name:5H-1,3Dioxolo4,5-findole-6-carboxylic Acid
CAS No:106517-64-0
MF:C10H7NO4
MW:205.166882753372
MDL:MFCD03848056
CID:127179
PubChem ID:907391
Update Time:2025-05-27
5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid
- 5,6-(Methylenedioxy)indole-2-carboxylicacid
- 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
- 5H-1,3-Dioxolo[4,5-f]indole-6-carboxylicacid
- MFCD03848056
- SB30454
- 106517-64-0
- SCHEMBL2400125
- SY268912
- AS-43327
- BJRAHWGTBUCWCY-UHFFFAOYSA-N
- AKOS037643962
- CS-0341889
- DTXSID30358647
- 2H,5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
- 5,6-Methylenedioxyindole-3-carboxylic acid
- 5,6-Methylenedioxyindole-2-carboxylic acid
- 5H-1,3Dioxolo4,5-findole-6-carboxylic Acid
-
- MDL： MFCD03848056
- Inchi： 1S/C10H7NO4/c12-10(13)7-1-5-2-8-9(15-4-14-8)3-6(5)11-7/h1-3,11H,4H2,(H,12,13)
- InChI Key： BJRAHWGTBUCWCY-UHFFFAOYSA-N
- SMILES： O1COC2C=C3C=C(C(=O)O)NC3=CC1=2
Computed Properties
- Exact Mass: 205.03751
- Monoisotopic Mass: 205.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 71.55
- LogP: 1.59480
5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-1g |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 1g |
5071.29CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-5g |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 5g |
16943.89CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-500mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 500mg |
2959.67CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0285-250mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 95% | 250mg |
1908.1CNY | 2021-05-07 | |
| Alichem | A159001571-250mg |
5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid |
106517-64-0 | 95% | 250mg |
$452.55 | 2023-09-04 | |
| Alichem | A159001571-1g |
5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid |
106517-64-0 | 95% | 1g |
$1184.70 | 2023-09-04 | |
| abcr | AB457421-1 g |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic acid |
106517-64-0 | 1g |
€1,002.80 | 2022-06-10 | ||
| TRC | D495108-10mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid |
106517-64-0 | 10mg |
$ 50.00 | 2022-04-29 | ||
| TRC | D495108-50mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid |
106517-64-0 | 50mg |
$ 115.00 | 2022-04-29 | ||
| TRC | D495108-100mg |
5H-[1,3]Dioxolo[4,5-f]indole-6-carboxylic Acid |
106517-64-0 | 100mg |
$ 185.00 | 2022-04-29 |
5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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